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Compound of Interest

Compound Name: Silver carbonate

Cat. No.: B8813609

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core properties, synthesis, and
reactivity of silver carbonate (Ag2COs), a versatile inorganic compound with significant
applications in organic synthesis and materials science. This document is intended to serve as
a technical resource for professionals in research and development.

Core Physicochemical Properties

Silver carbonate is a yellow, odorless solid that is sensitive to light.[1][2] Freshly prepared
silver carbonate is colorless but quickly turns yellow.[1] Over time and with exposure to light, it
can become dark purple or dark gray.[2][3] It is poorly soluble in water and most organic
solvents.[1][3]
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Property Value Reference
CAS Number 534-16-7 [4]
Molecular Formula Ag2COs [1]
Molecular Weight 275.75 g/mol [5]
Appearance Yellow to greenish-yellow (121061
powder/chunks
Density 6.08 g/mL at 25 °C [2][6]
Melting Point 218 °C (decomposes) [1114]

Decomposition Temperature

Starts to decompose from 120
°C

[1]14]

Solubility in Water

0.031 g/L at 15 °C0.032 g/L at
25 °C0.5 g/L at 100 °C

[1]3]

Solubility Product (Ksp)

8.46 x 10712

[1]

Solubility in other solvents

Insoluble in ethanol, liquid
ammonia, acetates, and

acetone.

[1]

Magnetic Susceptibility (x)

-80.9:10-% cm3/mol

[1]

Crystal Structure

Silver carbonate typically exists in a monoclinic crystal structure at room temperature (lt-

Ag2CO0:s3).[7][8] Upon heating, it can undergo phase transitions to two high-temperature

modifications: a 3-phase (hexagonal) and an a-phase (hexagonal).[7][8] The decomposition to

silver oxide occurs from the a-phase.[7]

Room Temperature (It-Ag2COs) Crystal System: Monoclinic, Space group P21/m[7][8]

Synthesis and Reactivity

Synthesis
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Silver carbonate is typically prepared through a precipitation reaction by combining aqueous
solutions of a soluble carbonate salt, such as sodium carbonate, with a silver nitrate solution.[1]

[3114]

A common method for the laboratory-scale synthesis of silver carbonate involves the following
steps:[2][9]

o Preparation of Solutions:
o Dissolve 53 g of sodium carbonate in 600 mL of deionized water.

o Dissolve 172 g of silver nitrate in 2 L of deionized water. A slight excess of silver nitrate is
used.[2][9]

» Precipitation:

o Slowly add the sodium carbonate solution to the silver nitrate solution over approximately
10 minutes with vigorous stirring using a mechanical stirrer.[2][9]

o The reaction should be carried out in a dark room or with minimal light exposure to prevent
the photosensitive silver carbonate from decomposing.[2]

* |solation and Drying:
o Filter the resulting precipitate (silver carbonate).
o Wash the collected solid with a small amount of acetone to aid in drying.[2][9]

o Air-dry the final product.
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Synthesis of Silver Carbonate.

Reactivity and Decomposition

Silver carbonate is a stable compound under normal conditions but is sensitive to light.[2] It is
incompatible with acids and reducing agents.[2][10]

Decomposition: Upon heating, silver carbonate decomposes to silver oxide and carbon
dioxide, which is then further decomposed to elemental silver and oxygen at higher
temperatures.[1][11] The overall decomposition reaction is: Ag2COs — 2Ag + CO2z + ¥202[11]

The decomposition process proceeds through the formation of silver oxide:[1]
e Ag2CO3 -~ Ag20 + CO2

e 2Ag20 — 4Ag + O2
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Thermal Decomposition Pathway of Silver Carbonate.

Reaction with Acids: Silver carbonate reacts with acids to form the corresponding silver salt,
water, and carbon dioxide.[3][12] For instance, with nitric acid, it forms silver nitrate:[13]
Ag2COs3 + 2HNOs3 - 2AgNOs + H20 + COz2

Reaction with Ammonia: It reacts with ammonia to form the diamminesilver(l) complex
([Ag(NHs)2]*).[1] This reaction can potentially lead to the formation of explosive silver nitride.[4]

Applications in Organic Synthesis

Silver carbonate is a valuable reagent in organic chemistry, primarily as a mild oxidizing
agent.[2]

o Fétizon Oxidation: Silver carbonate on celite is known as the Fétizon's reagent and is used
for the oxidation of primary alcohols to aldehydes and secondary alcohols to ketones.[1][4]

o Koenigs-Knorr Glycosylation: It is employed as a promoter in the Koenigs-Knorr reaction for
the synthesis of glycosides.[2]

o Other Applications: It also serves as a base in Wittig reactions and in the conversion of alkyl
bromides to alcohols.[4]
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Industrial Applications

The primary industrial use of silver carbonate is in the production of silver powder for
microelectronics.[1][4] This is achieved by reducing silver carbonate with formaldehyde:[1]
Ag2COs + CH20 -~ 2Ag + 2CO2 + H2

Safety and Handling

Silver carbonate is classified as a hazardous substance. It can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[5][14]

Recommended Handling Procedures

o Personal Protective Equipment: Wear appropriate protective gloves, clothing, eye protection,
and face protection.[10][15]

e Ventilation: Ensure adequate ventilation to avoid dust formation and inhalation.[5]

o Storage: Store in a cool, dry, and well-ventilated place, away from light, acids, and strong
oxidizing agents.[6][10] Keep containers tightly closed.[5]

First Aid Measures

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[5][14]

o Skin Contact: Wash off with soap and plenty of water.[5]
 Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[10]
 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.[14]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.[5][10][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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